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impurities

  • Danofloxacin mesylate
    Danofloxacin mesylate
    • Cat. No.:
    • B194095
    • CAS No.:
    • 119478-55-6
    • Molecular Formula:
    • C20H24FN3O6S
    • Molecular Weight:
    • 453.5 g/mol
    Description
    Danofloxacin mesylate is a member of quinolines.
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  • DL-2-((((Carboxymethyl)thio)acetyl)amino)-4-mercaptobutanoic acid
    DL-2-((((Carboxymethyl)thio)acetyl)amino)-4-mercaptobut...
    • Cat. No.:
    • B195459
    • CAS No.:
    • 121213-21-6
    • Molecular Formula:
    • C8H13NO5S2. 2NH3
    • Molecular Weight:
    • 267.3 g/mol
    Description
    Erdosteine Thioacid Diammonium Salt is the active metabolite of Erdosteine. Erdosteine is a mucolytic.
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  • (1R)-3-[(E)-2-[(1R,3aR,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-1,2,3,3a,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol
    (1R)-3-[(E)-2-[(1R,3aR,7aR)-1-[(E,2R,5R)-5,6-dimethylhe...
    • Cat. No.:
    • B196342
    • CAS No.:
    • 21307-05-1
    • Molecular Formula:
    • C28H44O
    • Molecular Weight:
    • 396.6 g/mol
    Description
    Previtamin D2 is an impurity of vitamin D2, which is commonly used for the prevention and treatment of vitamin D deficiency and associated disease, and also used for hypoparathyroidism....
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  • Methylfelbamate
    Methylfelbamate
    • Cat. No.:
    • B195908
    • CAS No.:
    • 22131-25-5
    • Molecular Formula:
    • C12H16N2O4
    • Molecular Weight:
    • 252.27 g/mol
    Description
    An impurity of Felbamate. Felbamate is an anticonvulsant, acting as an antagonist at the NMDA-associated glycine binding site.
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  • N-(3-Acetyl-4-(oxiran-2-ylmethoxy)phenyl)butanamide
    N-(3-Acetyl-4-(oxiran-2-ylmethoxy)phenyl)butanamide
    • Cat. No.:
    • B194327
    • CAS No.:
    • 28197-66-2
    • Molecular Formula:
    • C15H19NO4
    • Molecular Weight:
    • 277.31 g/mol
    Description
    An analogue of acebutolol
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  • 2-Acetylamino-5-mercapto-1,3,4-thiadiazole
    2-Acetylamino-5-mercapto-1,3,4-thiadiazole
    • Cat. No.:
    • B194326
    • CAS No.:
    • 32873-56-6
    • Molecular Formula:
    • C4H5N3OS2
    • Molecular Weight:
    • 175.2 g/mol
    Description
    An Acetazolamide impurity.
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  • Cletoquine
    Cletoquine
    • Cat. No.:
    • B195364
    • CAS No.:
    • 4298-15-1
    • Molecular Formula:
    • C16H22ClN3O
    • Molecular Weight:
    • 307.82 g/mol
    Description
    Desethyl hydroxychloroquine is an active metabolite of hydroxychloroquine. It is formed via the desethylation of hydroxychloroquine in the liver, a process mediated by the cytochrome P450 (CYP) isoforms CYP2D6, ...
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  • 2-(2-oxopyrrolidin-1-yl)butanoic Acid
    2-(2-oxopyrrolidin-1-yl)butanoic Acid
    • Cat. No.:
    • B195809
    • CAS No.:
    • 67118-31-4
    • Molecular Formula:
    • C8H13NO3
    • Molecular Weight:
    • 171.19 g/mol
    Description
    Etiracetam intermediate and a metabolite.
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  • 1-Benzhydrylpiperazine
    1-Benzhydrylpiperazine
    • Cat. No.:
    • B193184
    • CAS No.:
    • 841-77-0
    • Molecular Formula:
    • C17H20N2
    • Molecular Weight:
    • 252.35 g/mol
    Description
    1-Benzhydrylpiperazine is the Cinnarizine impurity.
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  • Unii-7O397syg7R
    Unii-7O397syg7R
    • Cat. No.:
    • B193686
    • CAS No.:
    • 87500-74-1
    • Molecular Formula:
    • C13H19N5O9S2
    • Molecular Weight:
    • 453.5 g/mol
    Description
    SQ 26,992 is a 1,3-thiazole that is obtained via biohydrolysis of the beta-lactam ring of aztreonam. It has a role as a metabolite and an allergen. It is a member of 1,3-thiazoles, a dicarboxylic acid and a memb...
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